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Compound of Interest

Compound Name: Nnc-55-0396

Cat. No.: B1679359

Audience: Researchers, scientists, and drug development professionals.

Introduction

NNC-55-0396 is a potent and selective T-type calcium channel blocker, demonstrating
inhibitory effects on Cav3.1 channels with an ICso value of 6.8 uM.[1][2][3] It shows minimal
effect on high voltage-activated (L-type) calcium channels.[1] This compound is a valuable tool
for investigating the physiological and pathological roles of T-type calcium channels in various
cellular processes, including neurological disorders and angiogenesis.[1][4][5] Proper
preparation of stock solutions is critical for obtaining accurate and reproducible experimental
results. These application notes provide detailed protocols for the preparation, storage, and
handling of NNC-55-0396 stock solutions.

Physicochemical and Solubility Data

A summary of the key physicochemical and solubility properties of NNC-55-0396 is presented
in the table below. It is crucial to note that the molecular weight can vary between batches,
particularly for the hydrate form, and it is recommended to refer to the batch-specific
information on the product's certificate of analysis for precise calculations.
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Property Value Source
Molecular Formula C30H38FN302 - 2HCI [1]
Molecular Weight 564.57 g/mol (dihydrochloride)

564.6 g/mol [1]

564.56 g/mol (anhydrous 6]

basis)

Purity >98% (HPLC) [6]
>95% [1]

Appearance Crystalline solid, white solid [1][6]
Solubility in Water Soluble to 25 mM

>10 mg/mL [6]

>50 mg/mL (88.56 mM) [7]

Solubility in Organic Solvents DMSO: 30 mg/mL [1]

DMSO: 100 mg/mL (177.13 7]

mM)

DMF: 30 mg/mL [1]

Ethanol: 30 mg/mL [1]

Solubility in Buffered Solutions Ethanol:PBS (pH 7.2) (1:3): [1]

0.25 mg/ml

Experimental Protocols

Materials:
e NNC-55-0396 powder
e High-purity solvent (e.g., sterile water, DMSO, or ethanol)

 Sterile, nuclease-free microcentrifuge tubes or vials
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Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, and a lab coat

Protocol for Preparing a 10 mM Stock Solution in Water:

This protocol is for preparing a 10 mM stock solution. Adjust the calculations accordingly for
different desired concentrations.

e Determine the Mass of NNC-55-0396:

o Using the batch-specific molecular weight (MW) from the Certificate of Analysis (e.qg.,
564.57 g/mol), calculate the mass required to prepare the desired volume of stock
solution.

o Formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x MW ( g/mol )
/1000

o Example for 1 mL of 10 mM stock: Mass (mg) = 10 mM x 1 mL x 564.57 g/mol / 1000 =
5.646 mg

e Weighing the Compound:

o Carefully weigh out the calculated mass of NNC-55-0396 powder using a calibrated
precision balance in a fume hood or on a designated weighing station.

e Dissolving the Compound:

o Transfer the weighed powder to a sterile microcentrifuge tube or vial.

o Add the calculated volume of sterile, high-purity water to the tube.

o Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming
or sonication may be used to aid dissolution if necessary, but check for compound stability
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under these conditions.

 Sterilization (Optional but Recommended for Cell-Based Assays):

o If the stock solution is intended for use in cell culture, it should be filter-sterilized through a
0.22 um syringe filter into a new sterile tube. This is particularly important for aqueous
solutions.[3]

o Storage and Handling:

o Itis often recommended to prepare solutions fresh for immediate use, as some sources
suggest that solutions are unstable.[2]

o For short-term storage, solutions can be kept at -20°C for up to one month.[3][8]

o For long-term storage, aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles and store at -80°C for up to six months.[3][8]

o The solid compound should be stored desiccated at room temperature or at -20°C for
long-term stability of at least four years.[1]

Diagrams
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Workflow for NNC-55-0396 Stock Solution Preparation
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Caption: Workflow for NNC-55-0396 Stock Solution Preparation.
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Inhibitory Action of NNC-55-0396
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Caption: NNC-55-0396 Inhibitory Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Preparing NNC-55-
0396 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679359#preparing-nnc-55-0396-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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